Cas no 946267-16-9 (N-(2-chlorophenyl)-4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide)

• Product Name: N-(2-chlorophenyl)-4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide
• CAS No: 946267-16-9
• MF: C₂₂H₂₂ClN₃O₃
• MW: 411.881384372711
• CID: 6094408
• PubChem ID: 16885560
• Update Time: 2025-08-04

N-(2-chlorophenyl)-4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)-4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide
• N-(2-chlorophenyl)-4-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)butanamide
• N-(2-chlorophenyl)-4-[3-(4-ethoxyphenyl)-6-oxopyridazin-1-yl]butanamide
• F5013-1167
• AKOS024488968
• N-(2-chlorophenyl)-4-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]butanamide
• 946267-16-9

• Inchi： 1S/C22H22ClN3O3/c1-2-29-17-11-9-16(10-12-17)19-13-14-22(28)26(25-19)15-5-8-21(27)24-20-7-4-3-6-18(20)23/h3-4,6-7,9-14H,2,5,8,15H2,1H3,(H,24,27)
• InChI Key： OWMGYVCTRVQVMA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(CCCN1C(C=CC(C2C=CC(=CC=2)OCC)=N1)=O)=O

Computed Properties

• Exact Mass: 411.1349693g/mol
• Monoisotopic Mass: 411.1349693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 71Ų

Additional information on N-(2-chlorophenyl)-4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide

Comprehensive Overview of N-(2-chlorophenyl)-4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide (CAS No. 946267-16-9)

N-(2-chlorophenyl)-4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide, with the CAS number 946267-16-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of pyridazine derivatives, which are known for their diverse biological activities. The molecular structure features a chlorophenyl group, an ethoxyphenyl moiety, and a dihydropyridazinone core, making it a subject of interest for drug discovery and development.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in oncology, inflammation, and metabolic disorders. Researchers have explored N-(2-chlorophenyl)-4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide for its potential as a kinase inhibitor, a class of compounds that modulate enzyme activity critical to cell signaling pathways. Its unique structure suggests possible applications in cancer therapy, where kinase inhibition is a cornerstone of modern treatment strategies.

The synthesis of CAS 946267-16-9 involves multi-step organic reactions, including amide coupling and heterocyclic formation, which are well-documented in peer-reviewed journals. Its physicochemical properties, such as solubility, stability, and bioavailability, are key factors in its potential pharmaceutical utility. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring purity and consistency for research purposes.

Beyond its pharmaceutical potential, N-(2-chlorophenyl)-4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide has also been studied in the context of chemical biology. Its ability to interact with specific protein targets makes it a valuable tool for understanding disease mechanisms. For instance, its ethoxyphenyl group may contribute to enhanced binding affinity, a topic frequently searched by researchers optimizing drug-like molecules.

Environmental and safety considerations are paramount when handling CAS 946267-16-9. While not classified as hazardous, standard laboratory precautions—such as proper ventilation and personal protective equipment—are recommended. The compound's ecological impact and biodegradability are areas of ongoing study, aligning with the growing emphasis on green chemistry in synthetic processes.

In summary, N-(2-chlorophenyl)-4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide represents a promising candidate for further investigation in medicinal chemistry. Its structural complexity and functional versatility underscore its relevance in addressing unmet medical needs, particularly in the realm of targeted therapies. As research progresses, this compound may emerge as a key player in the development of next-generation therapeutics.